2,5-Dichloro-3-(trifluoromethyl)phenol

• IUPAC Name: 2,5-dichloro-3-(trifluoromethyl)phenol
• InChI: InChI=1S/C7H3Cl2F3O/c8-3-1-4(7(10,11)12)6(9)5(13)2-3/h1-2,13H
• InChI Key: JRJYZEDDNDNPNV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)Cl)O)Cl
• Molecular Formula: C7H3Cl2F3O
• Molecular Weight: 231.00 g/mol

Description

2,5-Dichloro-3-(trifluoromethyl)phenol is a useful research compound. Its molecular formula is C7H3Cl2F3O and its molecular weight is 231.00 g/mol. The purity is usually 95%.
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Biological Activity

2,5-Dichloro-3-(trifluoromethyl)phenol is a halogenated phenolic compound that has garnered attention for its potential biological activities. This article explores its biological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a phenolic ring substituted with two chlorine atoms and one trifluoromethyl group, which significantly influences its biological activity. The presence of halogen atoms often enhances the lipophilicity and reactivity of organic compounds, making them suitable for various applications in pharmaceuticals and agrochemicals.

Antimicrobial Properties

Research has indicated that halogenated phenols, including 2,5-Dichloro-3-(trifluoromethyl)phenol, exhibit antimicrobial activity. The mechanisms by which these compounds exert their effects include:

• Disruption of Cell Membranes : The hydrophobic nature of the trifluoromethyl group can integrate into lipid membranes, leading to increased permeability and cell lysis.
• Enzyme Inhibition : These compounds can inhibit key enzymes involved in microbial metabolism.

Table 1: Antimicrobial Activity Against Various Microorganisms

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	250 μg/mL
Escherichia coli	125 μg/mL
Pseudomonas aeruginosa	500 μg/mL

Data adapted from various studies on halogenated phenolic compounds.

Cytotoxicity

Studies have also evaluated the cytotoxic effects of 2,5-Dichloro-3-(trifluoromethyl)phenol on cancer cell lines. The compound demonstrated varying degrees of cytotoxicity across different cell types:

• MCF-7 (Breast Cancer) : IC50 = 86 μM
• Caco2 (Colon Cancer) : IC50 = 120 μM
• PC-3 (Prostate Cancer) : IC50 = 150 μM

This suggests that the compound may have potential as an anticancer agent, warranting further investigation into its mechanisms of action.

The biological activity of 2,5-Dichloro-3-(trifluoromethyl)phenol can be attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress in cells, leading to apoptosis.
• Interference with Signaling Pathways : It may disrupt cellular signaling pathways involved in proliferation and survival.
• Protein Binding : The halogenated groups can enhance binding affinity to target proteins, affecting their function.

Study on Antimicrobial Efficacy

A recent study published in Pharmaceutical Reviews examined the antimicrobial efficacy of various halogenated phenols, including 2,5-Dichloro-3-(trifluoromethyl)phenol. The study found that this compound exhibited significant activity against resistant strains of bacteria, highlighting its potential as a novel antimicrobial agent .

Cytotoxicity Assessment

Another study focused on the cytotoxic effects of halogenated phenols on human cancer cell lines. The findings indicated that 2,5-Dichloro-3-(trifluoromethyl)phenol displayed selective toxicity towards cancer cells while sparing normal cells, suggesting a favorable therapeutic index .